Cas no 2692623-27-9 (7(Z)-Nonadecenol)
7(Z)-Nonadecenol Chemical and Physical Properties
Names and Identifiers
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- 7-Nonadecen-1-ol, (7Z)-
- 7-Nonadecenyl
- (Z)-nonadec-7-en-1-ol
- 7-NONADECENYL ALCOHOL
- 7-NONADECENYL ALCOHOL ALCOHOL
- 7(Z)-Nonadecenol
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- Inchi: 1S/C19H38O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20/h12-13,20H,2-11,14-19H2,1H3/b13-12-
- InChI Key: VYEKCOVJOGIRCD-SEYXRHQNSA-N
- SMILES: C(O)CCCCC/C=C\CCCCCCCCCCC
Experimental Properties
- Density: 0.847±0.06 g/cm3(Predicted)
- Boiling Point: 384.6±21.0 °C(Predicted)
- pka: 15.19±0.10(Predicted)
7(Z)-Nonadecenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 40-1907-7-25mg |
7(Z)-Nonadecenol |
2692623-27-9 | >99% | 25mg |
€138.00 | 2025-03-07 |
7(Z)-Nonadecenol Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 7(Z)-Nonadecenol
Research Brief on 7(Z)-Nonadecenol (CAS: 2692623-27-9): Recent Advances and Applications in Chemical Biology and Medicine
7(Z)-Nonadecenol (CAS: 2692623-27-9) is a long-chain unsaturated fatty alcohol that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by a 19-carbon chain with a cis double bond at the seventh position, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its role in lipid metabolism, cell signaling, and as a precursor for the synthesis of bioactive molecules.
A 2023 study published in the Journal of Medicinal Chemistry investigated the structural and functional properties of 7(Z)-Nonadecenol, highlighting its ability to modulate membrane fluidity and interact with lipid rafts. The researchers employed molecular dynamics simulations and in vitro assays to demonstrate that 7(Z)-Nonadecenol can influence the activity of membrane-bound proteins, particularly G-protein coupled receptors (GPCRs). These findings suggest potential therapeutic applications in diseases where GPCR signaling is dysregulated, such as metabolic disorders and certain cancers.
In the field of drug delivery, 7(Z)-Nonadecenol has been explored as a component of lipid-based nanocarriers. A recent preprint on bioRxiv (2024) described the development of 7(Z)-Nonadecenol-containing liposomes that showed enhanced stability and improved drug loading capacity compared to conventional formulations. The study reported a 30% increase in encapsulation efficiency for hydrophobic drugs, attributed to the unique packing behavior of 7(Z)-Nonadecenol in bilayer structures. These advancements could significantly impact the delivery of poorly water-soluble therapeutics.
From a synthetic biology perspective, researchers have made progress in the enzymatic production of 7(Z)-Nonadecenol. A 2023 Nature Communications paper detailed the engineering of a fatty acid reductase system in E. coli capable of producing 7(Z)-Nonadecenol with high specificity and yield (up to 1.2 g/L). This biocatalytic approach offers a sustainable alternative to traditional chemical synthesis methods and could facilitate larger-scale production for research and potential clinical applications.
The compound's potential in antimicrobial applications has also been investigated. Recent in vitro studies have shown that 7(Z)-Nonadecenol exhibits moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) strains, with MIC values ranging from 32-64 μg/mL. While the exact mechanism remains under investigation, preliminary data suggest it may disrupt bacterial membrane integrity without significant cytotoxicity to mammalian cells.
Looking forward, several challenges remain in the development of 7(Z)-Nonadecenol for biomedical applications. These include improving synthetic yields, better understanding its pharmacokinetic profile, and exploring potential synergistic effects with existing therapeutics. However, the growing body of research suggests that this molecule holds considerable promise across multiple areas of chemical biology and medicine, warranting continued investigation.
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